N-[2-(dimethylamino)ethyl]-2-[(9-oxo-1,2,3,9-tetrahydropyrrolo[2,1-b]quinazolin-7-yl)oxy]acetamide

• IUPAC Name: N-[2-(dimethylamino)ethyl]-2-[(9-oxo-2,3-dihydro-1H-pyrrolo[2,1-b]quinazolin-7-yl)oxy]acetamide
• InChI: InChI=1S/C17H22N4O3/c1-20(2)9-7-18-16(22)11-24-12-5-6-14-13(10-12)17(23)21-8-3-4-15(21)19-14/h5-6,10H,3-4,7-9,11H2,1-2H3,(H,18,22)
• InChI Key: FAMXZWLRFLFMRH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=O)COC1=CC2=C(C=C1)N=C3CCCN3C2=O
• Molecular Formula: C17H22N4O3
• Molecular Weight: 330.4 g/mol

Description

This compound belongs to the pyrrolo[2,1-b]quinazolinone family, characterized by a tetracyclic core structure fused with an acetamide side chain. The dimethylaminoethyl group at the N-position enhances solubility and bioavailability, while the 9-oxo moiety contributes to its electron-deficient aromatic system, enabling interactions with biological targets such as DNA G-quadruplex structures .

Biological Activity

N-[2-(dimethylamino)ethyl]-2-[(9-oxo-1,2,3,9-tetrahydropyrrolo[2,1-b]quinazolin-7-yl)oxy]acetamide is a compound of interest due to its potential biological activities. Quinazoline derivatives, in general, have been associated with a variety of pharmacological effects, including anticancer, anti-inflammatory, and analgesic properties. This article explores the biological activity of this specific compound through various studies and findings.

Chemical Structure and Properties

The chemical structure of N-[2-(dimethylamino)ethyl]-2-[(9-oxo-1,2,3,9-tetrahydropyrrolo[2,1-b]quinazolin-7-yl)oxy]acetamide includes a quinazoline core which is known for its diverse biological activities. The presence of the dimethylaminoethyl group enhances its solubility and potential bioactivity.

Anticancer Activity

Research indicates that quinazoline derivatives exhibit significant anticancer properties. For instance:

• A study demonstrated that compounds similar to the target compound showed inhibitory effects on various cancer cell lines such as MCF-7 (human breast cancer) and A549 (lung cancer) cells. The most potent compounds displayed IC50 values ranging from 0.009 to 0.026 µM against EGFR (epidermal growth factor receptor), highlighting their potential as targeted cancer therapies .

Anti-inflammatory and Analgesic Effects

Quinazolines have also been studied for their anti-inflammatory and analgesic effects:

• In vivo studies have shown that certain quinazoline derivatives can reduce inflammation in animal models and provide pain relief comparable to established analgesics . These activities are attributed to their ability to inhibit pathways involved in inflammation and pain signaling.

Antimicrobial Properties

The antimicrobial activity of quinazoline derivatives has been documented:

• Compounds similar to N-[2-(dimethylamino)ethyl]-2-[(9-oxo-1,2,3,9-tetrahydropyrrolo[2,1-b]quinazolin-7-yl)oxy]acetamide have demonstrated effectiveness against various bacterial strains. This suggests potential applications in treating infections caused by resistant bacteria .

Case Studies

Several case studies have highlighted the efficacy of quinazoline-based compounds:

• MCF-7 Cell Line Study : A synthesized quinazoline derivative was tested against the MCF-7 cell line and exhibited a significant reduction in cell viability at low concentrations (IC50 = 0.015 µM). This study underscores the compound's potential as an anticancer agent targeting estrogen receptor-positive breast cancer cells .
• A549 Lung Cancer Study : Another study reported that a related quinazoline compound inhibited the growth of A549 cells with an IC50 value of 0.021 µM for EGFR inhibition. This positions the compound as a candidate for further development in lung cancer therapies .

Summary of Findings

Biological Activity	Observed Effects	Reference
Anticancer	IC50 values 0.009 - 0.026 µM against EGFR
Anti-inflammatory	Reduced inflammation in animal models
Analgesic	Comparable pain relief to standard analgesics
Antimicrobial	Effective against resistant bacterial strains

Scientific Research Applications

Chemical Properties and Structure

The compound features a complex structure that includes a dimethylamino group and a tetrahydropyrroloquinazoline moiety. This unique combination contributes to its biological activity.

Medicinal Chemistry Applications

• Antitumor Activity :
  • Mechanism : The compound acts as an electron-deficient DNA intercalating agent. Such agents can bind to DNA, disrupting replication and transcription processes, which is crucial for cancer cell proliferation.
  • Case Study : Research has demonstrated that derivatives of this compound exhibit significant cytotoxic effects against various cancer cell lines. For instance, studies published in the Journal of Medicinal Chemistry highlight its efficacy against solid tumors by inducing apoptosis through DNA damage pathways .
• Neuropharmacological Effects :
  • Potential Uses : Given its dimethylamino group, the compound may exhibit neuroactive properties. It is hypothesized to influence neurotransmitter systems, potentially offering therapeutic effects in conditions like depression or anxiety.
  • Research Findings : Preliminary studies suggest that modifications of similar compounds have shown promise in enhancing cognitive function and reducing anxiety-like behaviors in animal models.

Data Tables

Application Area	Description	Key Findings
Antitumor Activity	Electron-deficient DNA intercalation	Significant cytotoxicity against cancer cells
Neuropharmacology	Potential modulation of neurotransmitter systems	Promising effects on cognitive function and anxiety

Toxicological Studies

Understanding the safety profile of N-[2-(dimethylamino)ethyl]-2-[(9-oxo-1,2,3,9-tetrahydropyrrolo[2,1-b]quinazolin-7-yl)oxy]acetamide is crucial for its development as a therapeutic agent. Toxicological assessments have indicated that while the compound exhibits potent biological activity, careful evaluation of its side effects is necessary.

• ToxCast Screening :
  • The ToxCast Phase II library has been utilized to screen compounds for potential toxic effects. This screening assesses various endpoints relevant to inflammatory signaling and vascular biology .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Comparison

The compound shares a pyrrolo[2,1-b]quinazolinone core with several derivatives, differing primarily in substituents on the acetamide side chain and peripheral groups. Key structural analogs include:

Compound Name	Core Structure	Key Substituents	Biological Activity
N-(2-ethylhexyl)-2-[(9-oxo-1,2,3,9-tetrahydropyrrolo[2,1-b]quinazolin-7-yl)oxy]acetamide	Pyrrolo[2,1-b]quinazolinone	2-ethylhexyl group (lipophilic)	Not reported
N-(1-Chloro-11-oxo-11H-pyrido[2,1-b]quinazolin-4-yl)-3-(dimethylamino)propanamide (2a)	Pyrido[2,1-b]quinazolinone	3-(dimethylamino)propanamide	Antiproliferative activity (G-quadruplex interaction)
N-(tert-butyl)-2-(4-(dimethylamino)phenyl)-2-(N-(1-naphthylmethyl)acetamide) acetamide (5g)	Imidazo[1,2-a]pyridine (heterocyclic)	Naphthylmethyl and dimethylamino phenyl groups	Unimolecular exciplex formation

Key Observations :

• Lipophilicity vs. Solubility: The ethylhexyl substituent in increases lipophilicity, whereas the dimethylamino group in the target compound enhances water solubility via protonation.
• Structural Flexibility : The naphthylmethyl group in 5g introduces steric bulk, which may hinder binding to planar DNA structures compared to the target compound’s streamlined acetamide side chain.

Pharmacological and Physicochemical Properties

Antiproliferative Activity

Compound 2a exhibits IC₅₀ values in the low micromolar range (1–10 µM) against cancer cell lines, attributed to its dimethylamino-propanamide side chain, which facilitates cellular uptake and G-quadruplex interaction. The target compound’s dimethylaminoethyl group may similarly enhance bioavailability, though direct efficacy data are unavailable.

Physicochemical Data

Property	Target Compound (Predicted)	Compound 2a	Compound 5g
Molecular Weight	~400 g/mol	438.5 g/mol	465.6 g/mol
Melting Point (°C)	Not reported	Not reported	174
LogP (Predicted)	~2.5	~2.8	~3.1
Synthetic Yield (%)	Not reported	Not reported	42

Key Trends :

• Thermal Stability : The higher melting point of 5g (174°C) indicates crystalline stability, which may correlate with the target compound’s solid-state behavior.

Mechanistic Insights

• G-Quadruplex Interaction : Pyridoquinazoline derivatives like 2a bind to c-MYC promoter G-quadruplexes, disrupting transcription. The target compound’s 9-oxo group and electron-deficient core may similarly stabilize quadruplex structures.
• Exciplex Formation : Compound 5g forms unimolecular exciplexes due to its extended π-system, a property less relevant to the target compound’s likely biological roles.